2-Bromo-6-({[2-(dimethylamino)ethyl]amino}methyl)phenol

• Molecular Formula: C11H17BrN2O
• Molecular Weight: 273.17 g/mol
• SMILES: CN(C)CCNCC1=C(C(=CC=C1)Br)O
• InChI: InChI=1S/C11H17BrN2O/c1-14(2)7-6-13-8-9-4-3-5-10(12)11(9)15/h3-5,13,15H,6-8H2,1-2H3
• InChIKey: YQOOOANROHKLTM-UHFFFAOYSA-N

Research on Cu(II) catalysts often suffers from uncontrollable complex geometry when using bidentate o-aminomethylphenol ligands. This compound provides a direct route to tridentate N,N,O coordination, enabling precise control over metal complex nuclearity and stability. - Contains phenolate-O, secondary amine-N, and tertiary amine-N donors in a single scaffold for tridentate chelation after oxidation to the Schiff base. - The 2-bromo substituent allows Pd-catalyzed Suzuki-Miyaura or Buchwald-Hartwig coupling, eliminating a separate bromination step. - Moderate hydrophilicity (LogP 0.89) supports aqueous solubility while retaining the o-aminomethylphenol pharmacophore.

2-Bromo-6-({[2-(dimethylamino)ethyl]amino}methyl)phenol: Key Identifiers and Baseline Physicochemical Profile for Procurement

2-Bromo-6-({[2-(dimethylamino)ethyl]amino}methyl)phenol (CAS 1250129-25-9) is a bifunctional o-aminomethylphenol derivative featuring a bromine substituent at the 2-position and a dimethylaminoethyl-aminomethyl side chain at the 6-position . This structure integrates a phenolic hydroxyl, a secondary amine, and a tertiary amine within a single scaffold, classifying it as a versatile intermediate for ligand synthesis and further derivatization. Its molecular weight is 273.17 g/mol, with a calculated LogP of 0.8949, indicating moderate lipophilicity .

Tridentate N,N,O ligand precursor for coordination chemistry

Aryl bromide handle for modular cross-coupling diversification

Moderate lipophilicity profile for aqueous reaction compatibility

Why 2-Bromo-6-({[2-(dimethylamino)ethyl]amino}methyl)phenol Cannot Be Replaced by Simpler o-Aminomethylphenol Analogs in Coordination Chemistry Applications

The dimethylaminoethyl-aminomethyl side chain of this compound introduces a third potential donor atom (tertiary amine nitrogen) beyond the phenolate oxygen and secondary amine nitrogen, enabling tridentate (N,N,O) coordination upon oxidation to the corresponding Schiff base [1]. In direct contrast, the ethyl-substituted analog (2-bromo-6-[(2-ethylaminoethylimino)methyl]phenol) coordinates solely through two donor atoms (imine-N and phenolate-O), yielding fundamentally different complex geometries and stoichiometries under identical self-assembly conditions [1]. This denticity difference means that substituting a simpler o-aminomethylphenol analog can alter the nuclearity, geometry, and stability of the resulting metal complex, which is critical for applications requiring precise coordination sphere control.

Target

Dimethylaminoethyl-substituted compound

Provides tridentate N,N,O coordination upon imine formation, yielding mononuclear Cu(II) species.

Analog

Ethylamino analog (L2)

Coordinates only through imine-N and phenolate-O (bidentate), altering complex stoichiometry and geometry.

Risk

Denticity mismatch may shift complex nuclearity, stability, and reproducibility; direct replacement requires denticity validation.

• [1] Hou, J.-L.; Bi, Y.; Wu, H.-Y.; Han, C.-L. Self-Assembly and X-Ray Crystal Structures of New Copper Complexes With Similar O,N-Donor Schiff Base Ligands and Ammonium Thiocyanate. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry 2013, 43 (10), 1429–1433. DOI: 10.1080/15533174.2012.757751. View Source

Head-to-Head Quantitative Differentiation Evidence for 2-Bromo-6-({[2-(dimethylamino)ethyl]amino}methyl)phenol vs. Closest Analogs

Coordination Denticity: Tridentate N,N,O vs. Bidentate N,O in Schiff Base Metal Complexes

Upon conversion to the Schiff base 2-bromo-6-[(2-dimethylaminoethylimino)methyl]phenol (L1), the ligand coordinates Cu(II) through three donor atoms (phenolate-O, imine-N, and dimethylamino-N), forming a mononuclear [CuL1(NCS)] complex [1]. In contrast, the analog lacking the dimethylamino group, 2-bromo-6-[(2-ethylaminoethylimino)methyl]phenol (L2), coordinates Cu(II) solely through imine-N and phenolate-O (bidentate), producing a [Cu(L2)₂]·2Br complex with a different metal:ligand stoichiometry [1]. This difference arises from the terminal group on the aminoethyl arm: the dimethylamino group provides a third donor site, while the ethylamino group does not.

Coordination denticity

Head-to-head

L1 (target): 3 donor atoms (N,N,O)

L2 (ethyl analog): 2 donor atoms (N,O)

Difference: +1 dative bond, stoichiometry shifts from [Cu(L2)₂]·2Br to [CuL1(NCS)]

Denticity directly controls complex nuclearity and geometry.

Self-assembly with CuBr₂/NH₄SCN; structures confirmed by single-crystal XRD.

Evidence Dimension	Number of donor atoms coordinating Cu(II) center
Target Compound Data	3 donor atoms (N,N,O) from Schiff base derivative L1
Comparator Or Baseline	2 donor atoms (N,O) from Schiff base derivative L2 (2-bromo-6-[(2-ethylaminoethylimino)methyl]phenol)
Quantified Difference	L1 provides 1 additional dative bond (tertiary amine N) per ligand molecule, altering complex stoichiometry from [Cu(L2)₂]·2Br to [CuL1(NCS)]
Conditions	Self-assembly of equimolar CuBr₂ and NH₄SCN with ligand in methanol under aerobic conditions; products characterized by single-crystal X-ray diffraction

Why This Matters

Researchers selecting a ligand precursor for Cu(II) complexes can control metal coordination number and complex nuclearity by choosing the dimethylamino-substituted compound over the ethylamino analog.

• [1] Hou, J.-L.; Bi, Y.; Wu, H.-Y.; Han, C.-L. Self-Assembly and X-Ray Crystal Structures of New Copper Complexes With Similar O,N-Donor Schiff Base Ligands and Ammonium Thiocyanate. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry 2013, 43 (10), 1429–1433. DOI: 10.1080/15533174.2012.757751. View Source

Calculated LogP: Moderately Lower Lipophilicity Than 2-(Dimethylaminomethyl)phenol

The vendor-reported calculated LogP for 2-bromo-6-({[2-(dimethylamino)ethyl]amino}methyl)phenol is 0.8949 . For the non-brominated, structurally simpler analog 2-(dimethylaminomethyl)phenol (CAS 120-65-0), the predicted LogP is approximately 1.5 . The ~0.6 log unit reduction in lipophilicity for the target compound is attributable to the additional bromine atom and the extended aminomethyl side chain, which collectively increase polarity and hydrogen-bonding capacity.

Calculated LogP

Data to verify

LogP (target) = 0.89

2-(Dimethylaminomethyl)phenol: ~1.5

ΔLogP ≈ -0.6 (more hydrophilic)

May support improved aqueous solubility profile.

Calculated values; no experimental LogP available for direct comparison.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.8949 (calculated, vendor-reported)
Comparator Or Baseline	2-(Dimethylaminomethyl)phenol: LogP ≈ 1.5 (predicted)
Quantified Difference	ΔLogP ≈ -0.6 (target compound is more hydrophilic)
Conditions	Calculated LogP values; no experimental LogP data available for direct comparison

Why This Matters

Lower LogP suggests improved aqueous solubility compared to the non-brominated analog, which may be advantageous in aqueous-phase reactions or biological assay buffer preparation.

Bromine Substituent Enables Transition-Metal-Catalyzed Cross-Coupling Not Possible with Non-Halogenated Analogs

The aryl bromide at the 2-position of the phenolic ring provides a reactive handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) [1]. Non-halogenated analogs such as 2-(dimethylaminomethyl)phenol lack this functional group and cannot undergo direct C–C or C–N bond formation at this position without prior electrophilic halogenation. This synthetic advantage is a class-level property of aryl bromides and is not unique to this specific compound; however, among o-aminomethylphenol derivatives with a dimethylaminoethyl side chain, the presence of bromine distinguishes it from des-bromo counterparts.

Cross-coupling handle

Class-level

Target: aryl bromide present (C2)

Non-brominated analog: none

Binary difference: enables direct Pd-catalyzed coupling

Enables modular ring diversification without prior halogenation.

Class-level aryl bromide reactivity; applicability depends on specific coupling conditions.

Evidence Dimension	Availability of aryl halide for cross-coupling
Target Compound Data	Aryl bromide present at C2 position; reactive toward Pd(0) oxidative addition
Comparator Or Baseline	2-(Dimethylaminomethyl)phenol: no halogen; requires separate halogenation step for cross-coupling
Quantified Difference	Binary difference: bromine present vs. absent; enables direct participation in cross-coupling without additional functionalization
Conditions	Standard Pd-catalyzed cross-coupling conditions (class-level inference based on aryl bromide reactivity)

Why This Matters

For medicinal chemistry and ligand design programs, the bromine atom allows direct diversification of the phenol ring via modular coupling, reducing synthetic step count relative to non-halogenated precursors.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews 1995, 95 (7), 2457–2483. DOI: 10.1021/cr00039a007. View Source

Procurement-Relevant Application Scenarios for 2-Bromo-6-({[2-(dimethylamino)ethyl]amino}methyl)phenol Based on Verified Evidence

Synthesis of Tridentate Schiff Base Ligands for Cu(II) Complexes Requiring N,N,O Donor Sets

This compound serves as a precursor to the tridentate Schiff base ligand 2-bromo-6-[(2-dimethylaminoethylimino)methyl]phenol, which coordinates Cu(II) through three donor atoms (phenolate-O, imine-N, dimethylamino-N) [1]. Researchers developing Cu(II) catalysts or structural models where tridentate coordination is needed should select this compound over the ethylamino analog, which provides only bidentate N,O coordination and yields different complex stoichiometry [1].

Modular Building Block for Cross-Coupling-Based Diversification of o-Aminomethylphenol Scaffolds

The aryl bromide at the 2-position enables Pd-catalyzed Suzuki-Miyaura or Buchwald-Hartwig coupling to introduce aryl, heteroaryl, or amine substituents at this position [2]. This allows systematic exploration of structure-activity relationships in o-aminomethylphenol derivatives, such as those described in Patent US5019598 for fungicidal applications [3]. Non-brominated analogs require a separate bromination step, adding synthetic complexity.

Physicochemical Property Optimization in Early-Stage Drug Discovery Libraries

With a calculated LogP of 0.8949 , this compound occupies a moderately hydrophilic region of chemical space compared to simpler o-aminomethylphenols (LogP ≈ 1.5 for the non-brominated analog) . Medicinal chemists seeking to improve aqueous solubility while retaining the o-aminomethylphenol pharmacophore can use this compound as a starting point. The two hydrogen bond donors and three acceptors further contribute to favorable drug-likeness parameters .

Application

Selection Property

Validation Focus

Tridentate Schiff base Cu(II) complexes

Dimethylaminoethyl arm for N,N,O donor set

Complex stoichiometry and geometry by XRD

Cross-coupling diversification of aminomethylphenols

Aryl bromide at C2 position

Pd-catalyzed coupling efficiency and scope

Physicochemical optimization in discovery libraries

Moderate lipophilicity and multiple H-bond donors/acceptors

Experimental aqueous solubility and drug-likeness profiling

• [1] Hou, J.-L.; Bi, Y.; Wu, H.-Y.; Han, C.-L. Self-Assembly and X-Ray Crystal Structures of New Copper Complexes With Similar O,N-Donor Schiff Base Ligands and Ammonium Thiocyanate. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry 2013, 43 (10), 1429–1433. DOI: 10.1080/15533174.2012.757751. View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews 1995, 95 (7), 2457–2483. DOI: 10.1021/cr00039a007. View Source
• [3] U.S. Patent US5019598. Aminomethylphenols and Fungicides Containing These Compounds. Issued May 28, 1991. View Source